Methyl 1-oxaspiro[2.3]hexane-2-carboxylate

• IUPAC Name: methyl 1-oxaspiro[2.3]hexane-2-carboxylate
• InChI: InChI=1S/C7H10O3/c1-9-6(8)5-7(10-5)3-2-4-7/h5H,2-4H2,1H3
• InChI Key: QVYKKIYJJABDNW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C2(O1)CCC2
• Molecular Formula: C7H10O3
• Molecular Weight: 142.15 g/mol

Description

Methyl 1-oxaspiro[2.3]hexane-2-carboxylate is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various fields. This compound is also known as Methyl 2-oxaspiro[2.3]hexane-2-carboxylate and is a bicyclic lactone. The chemical formula of Methyl 1-oxaspiro[2.3]hexane-2-carboxylate is C7H10O3.

Scientific Research Applications

Regioselective Cycloaddition and Synthetic Applications

Spirocyclic compounds like Methyl 1-oxaspiro[2.3]hexane-2-carboxylate are crucial intermediates in organic synthesis, enabling the construction of complex molecular architectures. For instance, regioselective cycloaddition of C-aryl- and C-carbamoylnitrones with methyl 2-benzylidenecyclopropanecarboxylate yields substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates, demonstrating the potential for creating a variety of diastereoisomeric spirocyclic compounds (Molchanov & Tran, 2013).

Synthesis of β-Amino Acids and Oxetanes

Spirocyclic frameworks serve as key intermediates in the synthesis of biologically active molecules. The unique reactivity of 2-methyleneoxetanes and 1,5-dioxaspiro[3.2]hexanes has been exploited for synthesizing epi-oxetin, an oxetane-containing beta-amino acid, showcasing the utility of spirocyclic compounds in accessing functionally diverse molecular structures (Blauvelt & Howell, 2008).

Cleavage and Transformations

Methyl 4,6-diaryl-5-oxa-6-azaspiro[2.4]heptane-1-carboxylates undergo N–O bond cleavage upon treatment with zinc in acetic acid, leading to the formation of bi- or tricyclic lactams or lactones. This process highlights the spirocyclic compounds' role in facilitating the synthesis of complex cyclic structures from simpler spirocyclic precursors (Molchanov, Tran, Stepakov, & Kostikov, 2016).

Preparation and Reactions of Spirocyclic Ethers and Lactones

The conversion of 2-methyleneoxetanes to 4-oxaspiro[2.3]hexanes and their subsequent reactions to yield cyclopentanones, cyclobutanones, or 4-methylenetetrahydrofurans demonstrate the synthetic flexibility of spirocyclic compounds. These reactions open pathways to various cyclic ketones and ethers, essential in synthesizing pharmaceuticals and natural products (Bekolo & Howell, 2001).

Ring Opening and Functionalization

The directed ring-opening of 1,5-dioxaspiro[3.2]hexanes leads to selective formation of α-heterofunctionalized-β'-hydroxy ketones or 2,2-disubstituted oxetanes. Such transformations underline the strategic utility of spirocyclic compounds in organic synthesis, enabling selective functionalization and diversification of molecular scaffolds (Howell & Ndakala, 1999).